Cas no 102281-35-6 (ethyl 2-benzyl(methyl)aminopropanoate)

• Product Name: ethyl 2-benzyl(methyl)aminopropanoate
• CAS No: 102281-35-6
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• MDL: MFCD16089665
• CID: 4568251
• PubChem ID: 13388979
• Update Time: 2025-11-01

ethyl 2-benzyl(methyl)aminopropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[benzyl(methyl)amino]propanoate
• ethyl 2-benzyl(methyl)aminopropanoate

• MDL： MFCD16089665
• Inchi： 1S/C13H19NO2/c1-4-16-13(15)11(2)14(3)10-12-8-6-5-7-9-12/h5-9,11H,4,10H2,1-3H3/t11-/m0/s1
• InChI Key： UVUIFQSYHWKBHE-NSHDSACASA-N
• SMILES： C(OCC)(=O)[C@H](C)N(C)CC1=CC=CC=C1

Computed Properties

• Exact Mass: 221.141579g/mol
• Monoisotopic Mass: 221.141579g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 221.29g/mol
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Additional information on ethyl 2-benzyl(methyl)aminopropanoate

Professional Introduction to Ethyl 2-Benzyl(Methyl)Aminopropanoate (CAS No. 102281-35-6)

Ethyl 2-benzyl(methyl)aminopropanoate, identified by its Chemical Abstracts Service (CAS) number 102281-35-6, is a significant compound in the field of chemical and pharmaceutical research. This compound has garnered attention due to its versatile applications and potential in various biochemical pathways. Its molecular structure, characterized by a combination of ester and amine functional groups, makes it a valuable intermediate in the synthesis of more complex molecules.

The synthesis and application of ethyl 2-benzyl(methyl)aminopropanoate have been extensively studied in recent years, particularly in the context of drug development and bioorganic chemistry. The presence of both benzyl and methyl amine substituents provides a unique framework for further functionalization, enabling the creation of novel pharmacophores. These pharmacophores are critical in designing molecules with enhanced binding affinity and selectivity, which are essential for therapeutic efficacy.

Recent advancements in medicinal chemistry have highlighted the importance of ethyl 2-benzyl(methyl)aminopropanoate in the development of small-molecule inhibitors. For instance, studies have demonstrated its role as a precursor in the synthesis of kinase inhibitors, which are pivotal in treating various forms of cancer and inflammatory diseases. The compound's ability to modulate enzymatic activity makes it a promising candidate for further exploration in drug discovery.

In addition to its applications in pharmaceuticals, ethyl 2-benzyl(methyl)aminopropanoate has shown potential in agrochemical research. Its structural features allow for the development of novel pesticides and herbicides that target specific enzymatic pathways in pests, thereby reducing environmental impact while maintaining efficacy. This dual application underscores the compound's versatility and broad utility across multiple scientific disciplines.

The chemical properties of ethyl 2-benzyl(methyl)aminopropanoate, such as its solubility and stability, have been thoroughly investigated to optimize its use in various formulations. Researchers have found that the compound exhibits good solubility in organic solvents, making it suitable for incorporation into diverse reaction systems. Furthermore, its stability under different pH conditions enhances its compatibility with a wide range of biochemical assays.

From a synthetic chemistry perspective, ethyl 2-benzyl(methyl)aminopropanoate serves as a key building block for more complex molecules. Its reactivity allows for the introduction of additional functional groups through various coupling reactions, such as amide bond formation and alkylation. These transformations are crucial for constructing intricate molecular architectures that mimic natural products or designed scaffolds with specific biological activities.

The pharmacological profile of ethyl 2-benzyl(methyl)aminopropanoate has been a subject of intense investigation. Preclinical studies have revealed its potential as an antagonist or agonist for certain receptors or enzymes. For example, derivatives of this compound have shown promise in modulating neurotransmitter systems, which could lead to new treatments for neurological disorders such as depression and anxiety.

Environmental considerations also play a significant role in the evaluation of ethyl 2-benzyl(methyl)aminopropanoate. Researchers are exploring sustainable synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles have been applied to develop more eco-friendly methods for producing this compound, aligning with global efforts to promote sustainable practices in chemical manufacturing.

The future prospects of ethyl 2-benzyl(methyl)aminopropanoate are promising, with ongoing research focusing on expanding its applications into new areas such as materials science and biotechnology. Its unique structural features make it an attractive candidate for developing novel polymers or functional materials with tailored properties. Additionally, advancements in computational chemistry are aiding in the design of optimized derivatives with enhanced biological activity.

In conclusion, ethyl 2-benzyl(methyl)aminopropanoate (CAS No. 102281-35-6) is a multifaceted compound with significant implications across multiple scientific domains. Its versatility as a synthetic intermediate and its potential therapeutic applications make it a cornerstone in modern chemical research. As scientific understanding continues to evolve, the applications and importance of this compound are expected to grow even further.